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Compound Name: Flagelin 22(TFA)
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Get Quote

Status:ONLINE Ticket ID:FLG22-VAR-001 Subject: Troubleshooting inconsistent PTI

responses across Arabidopsis ecotypes

Diagnostic Triage: Start Here
Before altering your protocol, determine if your issue is biological (ecotype-specific) or technical

(assay conditions). Use the logic flow below to isolate the root cause.
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Symptom: No/Low flg22 Response

Does Col-0 (Positive Control)
respond correctly?

Which Ecotype is failing?

Yes (Col-0 works)

Check Peptide Source &
Storage Conditions

No (Col-0 fails)

Ecotype is Ws-0? Ecotype is Ler, C24, or
natural accession?

Check Assay Conditions
(Resting time, Light, Media)

Reagents OK

Biological Cause:
Ws-0 is a natural fls2 null mutant.
(Gomez-Gomez & Boller, 2000)

Yes

Quantitative Variation:
FLS2 expression varies 10-fold

across accessions.
(Vetter et al., 2012)

Yes

Click to download full resolution via product page

Figure 1:Diagnostic logic for isolating flg22 response failures. Blue nodes indicate decision

points; Yellow indicates ecotype analysis; Red indicates technical audits.

The "Silent" Phenotype: Ecotype Genetics
If you observe a complete lack of response in a specific line while your Col-0 control works

perfectly, you are likely encountering natural variation in the FLS2 locus.

The Ws-0 Trap
The most common "failure" reported by users involves the Wassilewskija (Ws-0) ecotype.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1574849/docs?utm_src=pdf-body-img#technical-support-center-flg22-response-variability-in-arabidopsis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Mechanism: Ws-0 carries a natural point mutation that introduces a stop codon in the

FLS2 gene, resulting in a truncated, non-functional receptor.

The Result: Ws-0 is "blind" to flg22. It produces zero ROS burst and shows no seedling

growth inhibition.

Action: Use Ws-0 as a negative control, not as a test subject for flg22 sensitivity.

Quantitative Variation (Ler, C24, etc.)
Not all "sensitive" ecotypes respond with the same magnitude.

FLS2 Abundance:FLS2 transcript and protein levels vary significantly. For example, some

accessions express FLS2 at levels 5-10x lower than Col-0, resulting in delayed or weaker

ROS kinetics.

Downstream Bottlenecks: Variation in BAK1 or BIK1 levels can bottleneck the signal

amplification, even if FLS2 binding is normal.

Table 1: Expected Phenotypes by Ecotype

Ecotype FLS2 Status
ROS Burst
Intensity

SGI Phenotype Key Reference

Col-0 Functional High (Reference) Severe Inhibition

Ws-0 Null Mutant None None

Ler Functional Moderate/High
Moderate

Inhibition

C24 Functional
Variable (Context

dependent)

Moderate

Inhibition

Protocol: The ROS Burst Assay
The Reactive Oxygen Species (ROS) burst is the earliest measurable output of Pattern-

Triggered Immunity (PTI). However, it is prone to high background noise caused by mechanical

stress (wounding).
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The Signaling Pathway
Understanding the pathway helps identify where the signal is lost.
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Figure 2:FLS2 signaling cascade.[1][2] The ROS burst relies on the RBOHD branch. If MAPK

phosphorylation is present but ROS is absent, the issue lies specifically with RBOHD or the

luminol assay conditions.

Troubleshooting the "Flat Line"
Issue: High background makes the flg22 peak indistinguishable, or the peak is missing entirely.

Step-by-Step Validation:

The Resting Period (Critical):

Why: Punching leaf discs releases DAMPs (Damage-Associated Molecular Patterns) and

causes a "wounding burst."

Fix: After punching discs, float them in dH2O overnight (or minimum 2 hours) in the dark or

low light. This allows the wounding response to subside.

Self-Check: Measure luminescence before adding flg22. If RLU > 500 (arbitrary units,

machine dependent), your background is too high.

Peptide Integrity:

Why: The methionine in flg22 is susceptible to oxidation, rendering the peptide inactive.

Fix: Store aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Test: Use a fresh aliquot if the response declines.

Luminol/HRP Quality:

Why: HRP (Horseradish Peroxidase) degrades over time.

Fix: Make the master mix (Luminol + HRP) fresh immediately before the run.

Standardized Protocol:
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Punch: 4mm leaf discs from 4-5 week old plants.

Recover: Float in sterile water in 96-well white plate (1 disc/well) overnight.

Elicit: Remove water. Add 100µL elicitor mix (100nM flg22 + 20µM Luminol + 10µg/mL HRP).

Measure: Immediately read luminescence every 1-2 mins for 45 mins.

Protocol: Seedling Growth Inhibition (SGI)
This assay measures the long-term cost of immunity. A common user error involves media

composition masking the phenotype.

Issue: "My Col-0 seedlings grow normally despite flg22 treatment."

Root Cause: Sucrose Suppression High sucrose (1% or higher) in the media provides excess

energy that can override the growth penalty imposed by immune activation.

Optimized SGI Protocol:

Sterilize Seeds: Surface sterilize Col-0 and Ws-0 (negative control).

Media Prep: Use 0.5x MS salts with 0% or 0.5% Sucrose (max). Do not use 1% sucrose.

Treatment: Add flg22 to a final concentration of 1 µM (higher than ROS assay) into the

molten agar or liquid media.

Growth: Grow for 10-12 days.

Quantification: Weigh fresh weight of pools (n=5 seedlings) or measure root length.

Calculation: % Inhibition =

.

FAQ: Reagents & Conditions
Q: Can I use flg22 from Agrobacterium or Sinorhizobium? A: Generally, no. The standard

"flg22" is derived from Pseudomonas aeruginosa.[3] The flg22 epitopes from Agrobacterium
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and Sinorhizobium are highly divergent and are not recognized by the Arabidopsis FLS2

receptor. They are often used as inactive controls.

Q: Why does my ROS burst peak at different times? A:

10-15 mins: Normal for high-quality, fresh tissue.

20-30 mins: Suggests older tissue or lower receptor abundance (e.g., specific ecotypes or

heterozygous mutants).

Immediate (<2 mins): Likely an injection artifact or bubble; not biological.

Q: Does light matter? A: Yes. . While the ROS burst (an enzymatic reaction) can occur in the

dark if the proteins are already present, long-term assays (SGI) or gene expression (qRT-PCR)

must be performed under light cycles to ensure proper signaling flux.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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